Cas no 58259-34-0 (N-Butyl-4-nitroaniline)

N-Butyl-4-nitroaniline structure
N-Butyl-4-nitroaniline structure
N-Butyl-4-nitroaniline
58259-34-0
C10H14N2O2
194.2304
MFCD00024635
342714
3801140

N-Butyl-4-nitroaniline Properties

Names and Identifiers

    • Benzenamine, N-butyl-4-nitro-
    • N-Butyl-4-nitroaniline
    • 1-butylamino-4-nitrobenzene
    • 4-NITRO N-BUTYL ANILINE
    • N-butyl-N-(4-nitrophenyl)amine
    • 4-NITRON-BUTYLANILINE
    • KCTYPOBEIDJYGF-UHFFFAOYSA-N
    • KM0181
    • 7246AJ
    • TRA0079386
    • SY031996
    • AK173291
    • FT-0713393
    • EN300-164357
    • DS-8241
    • 58259-34-0
    • SCHEMBL9651956
    • DTXSID90396621
    • InChI=1/C10H14N2O2/c1-2-3-8-11-9-4-6-10(7-5-9)12(13)14/h4-7,11H,2-3,8H2,1H
    • AKOS005348757
    • MFCD00024635
    • CS-0152103
    • A869491
    • DA-04673
    • Y10787
    • N-butyl-4-nitroaniline
    • +Expand
    • MFCD00024635
    • KCTYPOBEIDJYGF-UHFFFAOYSA-N
    • 1S/C10H14N2O2/c1-2-3-8-11-9-4-6-10(7-5-9)12(13)14/h4-7,11H,2-3,8H2,1H3
    • [O-][N+](C1C([H])=C([H])C(=C([H])C=1[H])N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

  • 194.10600
  • 1
  • 3
  • 4
  • 194.106
  • 14
  • 172
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3
  • 57.8

Experimental Properties

  • 3.40300
  • 57.85000
  • 328.4℃/760mmHg

N-Butyl-4-nitroaniline Security Information

N-Butyl-4-nitroaniline Customs Data

  • 2921420090
  • China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Butyl-4-nitroaniline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003TBR-1g
N-Butyl-4-nitroaniline
58259-34-0 97%
1g
$32.00
A2B Chem LLC
AB77175-1g
N-Butyl-4-nitroaniline
58259-34-0 98%
1g
$30.00 2024-04-19
Aaron
AR003TK3-1g
N-Butyl-4-nitroaniline
58259-34-0 98%
1g
$12.00
abcr
AB313205-1 g
N-Butyl-4-nitroaniline, 95%; .
58259-34-0 95%
1g
€84.50 2023-04-26
Alichem
A019064175-5g
4-Nitron-butylaniline
58259-34-0 95%
5g
$153.17 2023-09-01
Apollo Scientific
OR962453-1g
N-Butyl-4-nitroaniline
58259-34-0 98%
1g
£110.00 2023-08-31
Crysdot LLC
CD12058719-10g
N-Butyl-4-nitroaniline
58259-34-0 95+%
10g
$248
Enamine
EN300-164357-0.05g
N-butyl-4-nitroaniline
58259-34-0
0.05g
$141.0 2023-06-08
eNovation Chemicals LLC
D781960-5g
N-Butyl-4-nitroaniline
58259-34-0 97%
5g
$160 2022-07-29
Fluorochem
075492-1g
N-Butyl-4-nitroaniline
58259-34-0 95+%
1g
£21.00 2022-03-01

N-Butyl-4-nitroaniline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:58259-34-0)N-Butyl-4-nitroaniline
A869491
99%
25g
211.0